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Compound of Interest

Compound Name: Cyclohexylsulfamate

Cat. No.: B1227001 Get Quote

Essential Safety and Handling Guide for
Cyclohexylsulfamate
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Cyclohexylsulfamate (also known as Sodium Cyclamate) in a laboratory setting.

The information is intended for researchers, scientists, and drug development professionals to

ensure safe and compliant laboratory practices.

Chemical and Physical Properties
This table summarizes the key quantitative data for Cyclohexylsulfamate.
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Property Value Citations

Chemical Formula C₆H₁₂NNaO₃S [1]

Molecular Weight 201.22 g·mol⁻¹ [1]

Appearance
White crystalline powder or

flakes
[2]

Odor Odorless [2][3]

pH
5.5 - 7.5 (in a 10% aqueous

solution)
[3]

Melting Point >300 °C (>572 °F)

Flash Point >200 °C (>392 °F) [3]

Toxicity
Acute oral toxicity, Category 4

(Harmful if swallowed)
[2][3]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases
[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Cyclohexylsulfamate to minimize

exposure.[4][5][6][7]
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Protection Type Required Equipment Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles with side-shields.

[3][8][9]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile) and

clothing, such as a lab coat, to

prevent skin exposure.

[3][9]

Respiratory Protection

For operations that may

generate dust, use a NIOSH-

approved N95 dust mask or an

equivalent respirator.

[10]

Operational Plan: Safe Handling of
Cyclohexylsulfamate
Follow these step-by-step procedures for the safe handling of Cyclohexylsulfamate.

Pre-Operational Checks
Ventilation: Ensure work is conducted in a well-ventilated area, such as a laboratory fume

hood or a space with sufficient air exchange.[2][9][10]

Emergency Equipment: Confirm that an eyewash station and safety shower are readily

accessible and operational.[3][9]

Review SDS: Always review the Safety Data Sheet (SDS) before beginning work.

Gather Materials: Assemble all necessary equipment and materials, including PPE, before

handling the chemical.

Handling Procedure
Wear PPE: Don the required personal protective equipment as specified in the table above.
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Avoid Dust Formation: Handle the compound carefully to avoid generating dust.[2][3][9]

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[2][3][9][10] Do not ingest

or inhale the powder.[2][9]

Incompatible Materials: Keep Cyclohexylsulfamate away from heat, sparks, open flames,

and incompatible materials like strong oxidizing agents.[2][3][10]

Post-Handling and Storage
Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[2]

Storage: Store the chemical in its original, tightly closed container.[2][8][9][10] Keep the

container in a dry, cool, and well-ventilated place, away from incompatible materials.[2][9][10]
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Caption: Workflow for the safe handling of Cyclohexylsulfamate.
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Emergency Procedures
In the event of an accidental release or exposure, follow these immediate steps.

Accidental Release (Spill)
Ensure Safety: Evacuate non-essential personnel from the area.[10] Ensure adequate

ventilation.[2] Remove all sources of ignition.[10]

Contain Spill: Prevent further leakage or spillage if it is safe to do so.[10]

Clean-up: Wearing appropriate PPE, gently sweep or shovel the spilled solid material into a

suitable, labeled container for disposal.[3][9] Avoid actions that create dust.[3][9]

Decontaminate: Clean the spill area thoroughly once the material has been collected.

Personal Exposure
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[9][10][11][12] Seek immediate medical attention.[8][12]

Skin Contact: Promptly remove any contaminated clothing.[8][10][13] Wash the affected skin

area immediately and thoroughly with soap and plenty of water for at least 15 minutes.[8][10]

Seek medical attention if irritation or other symptoms develop.[9][12]

Inhalation: Move the exposed individual to fresh air at once.[3][8][10][13] If breathing is

difficult, administer oxygen. If breathing has stopped, perform artificial respiration.[3][10]

Seek medical attention.[3][8]

Ingestion: Do NOT induce vomiting.[3][8][9] If the person is conscious, rinse their mouth with

water.[2][8] Call a physician or Poison Control Center immediately.[8][10][13]
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Caption: Emergency response plan for Cyclohexylsulfamate exposure.
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Disposal Plan
Chemical waste generators are responsible for the proper classification and disposal of waste.

[3]

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to local, regional, and national regulations.[3]

Collection: Collect waste Cyclohexylsulfamate and any contaminated materials (like paper

towels or PPE) in a suitable, clearly labeled, and sealed container.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed chemical waste disposal company. Do not dispose of

Cyclohexylsulfamate down the drain or in regular trash.[3]

Alternatives: The most favorable course of action is to use an alternative chemical with less

potential for harm or to recycle any unused material for its approved use.[14] You may also

be able to return unused portions to the manufacturer.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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